Cas no 116632-62-3 (7-Quinolinamine,8-methyl-)

• Product Name: 7-Quinolinamine,8-methyl-
• CAS No: 116632-62-3
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 132581
• PubChem ID: 14115670
• Update Time: 2025-04-19

7-Quinolinamine,8-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinamine,8-methyl-
• 8-methyl-7-Quinolinamine
• 1,6-Naphthalenedisulfonic acid, 7-amino-8-hydroxy-
• 2-Amino-naphthol-(1)-disulfonsaeure-(3.8)
• 7-amino-8-hydroxy-naphthalene-1,6-disulfonic acid
• 7-Amino-8-hydroxy-naphthalin-1,6-disulfonsaeure
• 7-Amino-8-methylchinolin
• 7-amino-8-methylquinoline
• 7-amino-8-methyl-quinoline
• 8-Methyl-[7]chinolylamin
• 8-methyl-[7]quinolylamine
• CTK2A9537
• 7-Quinolinamine,8-methyl-(9CI)
• VPZHWWCRHGQAJC-UHFFFAOYSA-N
• 7-Quinolinamine, 8-methyl-
• 116632-62-3
• FT-0703867
• SCHEMBL3070366
• 8-METHYLQUINOLIN-7-AMINE
• AKOS000130228

• Inchi： 1S/C10H10N2/c1-7-9(11)5-4-8-3-2-6-12-10(7)8/h2-6H,11H2,1H3
• InChI Key： VPZHWWCRHGQAJC-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC(=C(C)C=12)N

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-136 ºC
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 38.91